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Compound of Interest

Compound Name: Alloc-Lys(Fmoc)-OH

Cat. No.: B613746

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Na-Allyloxycarbonyl-Ng-(9-
fluorenylmethyloxycarbonyl)-L-lysine, commonly known as Alloc-Lys(Fmoc)-OH. This
derivative of the amino acid lysine is a valuable building block in solid-phase peptide synthesis
(SPPS) and other areas of organic chemistry. The orthogonal protecting groups, Alloc and
Fmoc, allow for selective deprotection strategies, which is critical in the synthesis of complex
peptides and other molecular structures.

Physicochemical Properties

The fundamental molecular properties of Alloc-Lys(Fmoc)-OH are summarized below. These
data are essential for accurate reagent preparation and stoichiometric calculations in synthetic

applications.
Property Value References
Molecular Formula C25H28N206 [L1[2113114]
Molecular Weight 452.5 g/mol [1112][3]
CAS Number 146982-27-6 [2]
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Experimental Protocol: Synthesis of Alloc-
Lys(Fmoc)-OH

The following protocol outlines a general procedure for the synthesis of Alloc-Lys(Fmoc)-OH.
This method is based on the reaction of (S)-2-((9H-fluoren-9-
ylmethoxy)methoxy)carbonyl)amino)-6-aminohexanoic acid with allyl chloroformate.

Materials:

(S)-6-amino-2-(9H-fluoren-9-yImethoxycarbonylamino)-hexanoic acid
Dioxane

25% Potassium carbonate solution

Allyl chloroformate

Stirring apparatus

Reaction vessel

Procedure:

Dissolve 61.7 mmol (25 g) of (S)-6-amino-2-(9H-fluoren-9-yImethoxycarbonylamino)-
hexanoic acid in 275 mL of dioxane in a suitable reaction vessel.

To this solution, add 25 mL of a 25% aqueous potassium carbonate solution.
Add 6.55 mL of allyl chloroformate to the reaction mixture.

Stir the reaction mixture at a constant room temperature (23°C) for 20 hours to allow for the
completion of the reaction.[3]

Following the reaction period, the product can be isolated and purified using standard
organic chemistry techniques, such as extraction and chromatography.

Synthetic Workflow Diagram
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The following diagram illustrates the key steps in the synthesis of Alloc-Lys(Fmoc)-OH.

(S)-6-amino-2-(9H-fluoren-9-
ylmethoxycarbonylamino)-hexanoic acid

Reaction
(23°C, 20 hours)

Allyl chloroformate Alloc-Lys(Fmoc)-OH

Dioxane &
25% K2CO3 Solution

Click to download full resolution via product page

Caption: Synthesis of Alloc-Lys(Fmoc)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b613746?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

